Down-conversion monochromatic light-emitting diodes with the color determined by the active layer thickness and concentration of carbon dots†
Journal of Materials Chemistry C Pub Date: 2015-05-19 DOI: 10.1039/C5TC01379H
Abstract
We report a series of monochromatic light-emitting diodes based on monodisperse carbon dots with an emission color ranging from blue to red, which is determined by the thickness of the down-conversion layers and the carbon dot doping concentration in the polymer matrix. We further demonstrate the potential of CDs for fabrication of relief graphical patterns with anti-counterfeiting security.
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Journal Name：Journal of Materials Chemistry C
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